Cas no 2389-10-8 (Docosanoic acid, 13-oxo-)

• Product Name: Docosanoic acid, 13-oxo-
• CAS No: 2389-10-8
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• CID: 1415547
• Update Time: 2024-08-15

Docosanoic acid, 13-oxo- Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid, 13-oxo-

• Inchi： 1S/C22H42O3/c1-2-3-4-5-9-12-15-18-21(23)19-16-13-10-7-6-8-11-14-17-20-22(24)25/h2-20H2,1H3,(H,24,25)
• InChI Key： ORZPYXCREUTFEJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCCC(=O)CCCCCCCCC

Computed Properties

• Exact Mass: 354.31356

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Melting Point: 88-89 °C(Solv: ethanol (64-17-5))
• Boiling Point: 482.7±18.0 °C(Predicted)
• PSA: 54.37
• pka: 4.78±0.10(Predicted)